Cas no 1311587-17-3 (5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide)

5-(4-Fluorophenyl)-4-methylthiophene-2-carboxamide is a fluorinated thiophene derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorophenyl substituent and a methyl group on the thiophene ring, contributing to its unique electronic and steric properties. The carboxamide functional group enhances its versatility as an intermediate in organic synthesis. This compound may exhibit improved metabolic stability and binding affinity due to the fluorine atom's electronegativity. It is suitable for use in the development of bioactive molecules, particularly in kinase inhibitor or CNS-targeted drug discovery. The product is characterized by high purity and consistent quality, ensuring reliability for research applications.

5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide structure

1311587-17-3 structure

Product Name:5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide

CAS No:1311587-17-3

MF:C₁₂H₁₀FNOS

MW:235.27730512619

CID:5571874

PubChem ID:53580949

Update Time:2025-06-07

5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide
- 2-Thiophenecarboxamide, 5-(4-fluorophenyl)-4-methyl-
- Inchi： 1S/C12H10FNOS/c1-7-6-10(12(14)15)16-11(7)8-2-4-9(13)5-3-8/h2-6H,1H3,(H2,14,15)
- InChI Key： BNKGCFJYSNZWBX-UHFFFAOYSA-N
- SMILES： C1(C(N)=O)SC(C2=CC=C(F)C=C2)=C(C)C=1

Computed Properties

Exact Mass: 235.047
Monoisotopic Mass: 235.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.3A^2

Experimental Properties

Density: 1.282±0.06 g/cm3(Predicted)
Boiling Point: 326.8±42.0 °C(Predicted)
pka: 15.87±0.50(Predicted)

5-(4-fluorophenyl)-4-methylthiophene-2-carboxamide Pricemore >>

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